Cas no 2034592-72-6 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 2034592-72-6
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5352818
• Update Time: 2025-07-22

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C19H16N2O4/c22-19(18-12-24-16-4-1-2-5-17(16)25-18)21-11-13-7-8-20-14(10-13)15-6-3-9-23-15/h1-10,18H,11-12H2,(H,21,22)
• InChI Key： OADVVRODMLNATM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NCC1C=CN=C(C2=CC=CO2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2034592-72-6)

The compound N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2034592-72-6) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a furan-substituted pyridine core with a benzodioxine carboxamide moiety. This hybrid structure positions it as a promising candidate for targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent advancements in small-molecule therapeutics have highlighted the importance of heterocyclic compounds like N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide. Researchers are increasingly focusing on its potential as a selective modulator of key enzymes or receptors, given its dual functionality. The furan and pyridine rings contribute to its ability to interact with aromatic amino acid residues in protein binding sites, while the benzodioxine scaffold enhances its metabolic stability—a critical factor in drug development.

One of the most searched questions in the scientific community revolves around the synthetic routes for this compound. The synthesis of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling for the introduction of the furan group and amide bond formation to attach the benzodioxine unit. These methods align with the growing demand for green chemistry and atom-economical processes, which are trending topics in pharmaceutical research.

In the context of drug-likeness, this compound exhibits favorable properties such as moderate lipophilicity and balanced polar surface area, making it a viable candidate for oral bioavailability. Computational studies, including molecular docking and QSAR modeling, suggest its potential affinity for G-protein-coupled receptors (GPCRs)—a hot topic in precision medicine. These insights are particularly relevant given the rising interest in personalized therapeutics and AI-driven drug design.

The pharmacokinetic profile of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide is another area of active investigation. Preliminary data indicate its potential for blood-brain barrier (BBB) penetration, a feature highly sought after in neurodegenerative disease research. This aligns with current trends in addressing Alzheimer’s and Parkinson’s diseases, where small molecules with CNS activity are in high demand.

From an intellectual property perspective, the compound’s unique structure (CAS No. 2034592-72-6) has led to multiple patent filings, particularly in the realm of kinase inhibitors and anti-inflammatory agents. Its versatility is further underscored by its potential applications in autoimmune conditions, a rapidly growing market due to the global increase in chronic inflammatory disorders.

In summary, N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a compelling case study in modern medicinal chemistry. Its multifaceted design, combined with its relevance to trending therapeutic areas, positions it as a molecule of significant scientific and commercial interest. As research progresses, its role in addressing unmet medical needs will likely expand, making it a key player in the next generation of small-molecule drugs.